Cas no 1804320-76-0 (2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1804320-76-0
• MF: C₈H₄BrF₄NO₂
• MW: 302.020475387573
• CID: 4815291
• Update Time: 2025-08-05

2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H4BrF4NO2/c9-2-5-6(16-8(11,12)13)1-4(3-15)7(10)14-5/h1,3H,2H2
• InChI Key： CZQSSGOMUNCOBL-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C=O)=C(N=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde: A Versatile Compound with Promising Applications in Pharmaceutical and Chemical Research

2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde, also known by its CAS number 1804320-76-0, represents a unique class of fluorinated heterocyclic compounds with significant potential in the development of novel therapeutic agents. This molecule combines multiple functional groups, including a bromomethyl substituent, fluorine atoms, and a trifluoromethoxy group, which collectively contribute to its distinct chemical properties and biological activities. Recent studies have highlighted its role in the design of targeted drug candidates, particularly in the context of cancer therapy and neurodegenerative disease treatment.

The structural complexity of 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde is centered around its pyridine-5-carboxaldehyde core, which is functionalized with a bromomethyl group at the 2-position and a trifluoromethoxy group at the 3-position. The presence of fluorine atoms, particularly in the trifluoromethoxy group, enhances the molecule's hydrophobicity and metabolic stability, making it an attractive scaffold for drug development. The bromomethyl group, on the other hand, serves as a versatile functional handle for further derivatization, enabling the synthesis of a wide range of analogs with tailored biological profiles.

Recent advancements in medicinal chemistry have demonstrated the utility of 2-(Bromomethyl)-3-(trifluoromethoxy)pyridine-5-carboxaldehyde as a building block for the creation of kinase inhibitors. A 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of a series of pyridine-based compounds, including this molecule, which showed potent inhibitory activity against the Src family of tyrosine kinases. The fluorinated substituents were found to significantly enhance the compound's binding affinity to the kinase active site, while the bromomethyl group allowed for the introduction of additional functional groups to optimize pharmacokinetic properties.

The synthesis of 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde typically involves a multi-step process that begins with the preparation of the pyridine-5-carboxaldehyde core. This core is then functionalized through electrophilic substitution reactions, where the bromomethyl group is introduced at the 2-position. The trifluoromethoxy group at the 3-position is often synthesized via a nucleophilic substitution reaction, leveraging the electrophilic nature of the fluorinated reagents. The final step involves the introduction of the fluorine atoms at the 6-position, which requires precise control of reaction conditions to ensure stereochemical purity and yield.

One of the most promising applications of 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde lies in its potential as a lead compound for the development of anti-cancer agents. A 2022 study in *Cancer Research* explored the use of this compound as a scaffold for designing inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The fluorinated substituents were found to improve the compound's cellular uptake and metabolic stability, while the bromomethyl group enabled the introduction of hydrophobic moieties that enhanced tumor targeting efficiency.

Additionally, the molecule has shown potential in the treatment of neurodegenerative disorders such as Alzheimer's disease. A 2023 preclinical study published in *Neuropharmacology* investigated the effects of derivatives of 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde on amyloid-beta aggregation. The results indicated that the fluorinated structure significantly reduced the formation of toxic amyloid plaques, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

The biological activity of 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde is further enhanced by its ability to form hydrogen bonds with target proteins. The trifluoromethoxy group, due to its high electronegativity, can engage in strong hydrogen bonding interactions with amino acid residues in the active site of enzymes, thereby improving the compound's binding affinity. This property makes it an ideal candidate for the design of selective inhibitors that target specific enzymatic pathways without affecting other physiological processes.

From a synthetic perspective, the preparation of 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde requires careful optimization of reaction conditions to ensure high yields and purity. The bromomethyl group can be introduced through a nucleophilic substitution reaction using a suitable brominating agent, while the trifluoromethoxy group is typically synthesized via a fluorination reaction using a fluorinating reagent such as HF. The fluorine atoms at the 6-position are often introduced through a coupling reaction with a fluorinated reagent, which requires precise control of temperature and solvent to avoid side reactions.

Recent advances in computational chemistry have also facilitated the rational design of derivatives of 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde. Molecular docking studies have shown that the fluorinated structure can effectively interact with multiple protein targets, making it a versatile scaffold for drug development. These studies have also identified potential modifications to the molecule that could further enhance its biological activity, such as the introduction of additional fluorine atoms or the replacement of the bromomethyl group with other functional groups.

In conclusion, 2-(Bromomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-carboxaldehyde is a highly versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including the bromomethyl group and fluorinated substituents, make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research into its biological activity and synthetic methods continues to uncover new applications for this molecule, further solidifying its importance in the field of medicinal chemistry.